Cas no 2694746-81-9 (2-3-(3-fluorophenyl)-2-(methylamino)propyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-3-(3-fluorophenyl)-2-(methylamino)propyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2694746-81-9
• MF: C₁₈H₁₇FN₂O₂
• MW: 312.338187932968
• CID: 5615702
• PubChem ID: 165948126
• Update Time: 2025-05-25

2-3-(3-fluorophenyl)-2-(methylamino)propyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-fluorophenyl)-2-(methylamino)propyl]-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33048102
• 2694746-81-9
• 2-3-(3-fluorophenyl)-2-(methylamino)propyl-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C18H17FN2O2/c1-20-14(10-12-5-4-6-13(19)9-12)11-21-17(22)15-7-2-3-8-16(15)18(21)23/h2-9,14,20H,10-11H2,1H3
• InChI Key： KGQFGKZNZVFIHS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(CN1C(C2C=CC=CC=2C1=O)=O)NC

Computed Properties

• Exact Mass: 312.12740595g/mol
• Monoisotopic Mass: 312.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-3-(3-fluorophenyl)-2-(methylamino)propyl-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-3-(3-fluorophenyl)-2-(methylamino)propyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2694746-81-9)

The compound 2-3-(3-fluorophenyl)-2-(methylamino)propyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2694746-81-9) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique fluorophenyl and methylamino substituents, combined with the dihydro-isoindole-dione core, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic pathways, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in high-throughput screening and computational drug design. The 2-3-(3-fluorophenyl)-2-(methylamino)propyl moiety of this compound suggests potential interactions with G-protein-coupled receptors (GPCRs) or enzyme active sites, which are hot topics in modern pharmacology. This aligns with frequent search queries such as "new GPCR modulators 2024" or "fluorinated compounds in drug development," highlighting its relevance to contemporary research.

The isoindole-1,3-dione scaffold is known for its versatility in medicinal chemistry, often contributing to improved bioavailability and binding affinity. This has led to increased interest in derivatives like 2694746-81-9, especially among researchers exploring neuroprotective agents or anti-inflammatory compounds. Given the rising prevalence of neurodegenerative diseases, this compound's potential role in addressing unmet medical needs cannot be overstated.

From a synthetic perspective, the incorporation of a fluorine atom at the 3-position of the phenyl ring enhances the molecule's metabolic stability and lipophilicity, key factors in optimizing drug-like properties. Such modifications are frequently discussed in forums and publications focusing on structure-activity relationships (SAR), making this compound a valuable case study for chemists and pharmacologists alike.

Ongoing studies aim to elucidate the precise mechanism of action and therapeutic potential of 2-3-(3-fluorophenyl)-2-(methylamino)propyl-2,3-dihydro-1H-isoindole-1,3-dione. Preliminary data suggest its applicability in central nervous system (CNS) disorders, though further validation is required. This aligns with trending searches like "CNS drug candidates 2024" and "fluorinated neuroactive compounds," underscoring its intersection with cutting-edge research priorities.

In summary, CAS No. 2694746-81-9 represents a promising avenue for interdisciplinary research, bridging organic synthesis, medicinal chemistry, and translational science. Its structural features and potential applications position it as a compound of enduring interest in the quest for innovative therapeutics.